2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol

• IUPAC Name: 2-methyl-6-[[1-(2-phenylethyl)piperidin-4-yl]amino]heptan-2-ol
• InChI: InChI=1S/C21H36N2O/c1-18(8-7-14-21(2,3)24)22-20-12-16-23(17-13-20)15-11-19-9-5-4-6-10-19/h4-6,9-10,18,20,22,24H,7-8,11-17H2,1-3H3
• InChI Key: MHODNBZBPRFJBM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(C)(C)O)NC1CCN(CC1)CCC2=CC=CC=C2
• Molecular Formula: C21H36N2O
• Molecular Weight: 332.5 g/mol

Description

2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol, also known as MPAP, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of α2-adrenergic receptor agonists and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol is a selective α2-adrenergic receptor agonist that binds to the α2A subtype of the receptor. Activation of this receptor leads to a decrease in the release of norepinephrine and other neurotransmitters, resulting in a decrease in sympathetic nervous system activity. This mechanism of action is thought to underlie the anxiolytic and antidepressant effects of 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol.
Biochemical and Physiological Effects
In addition to its effects on the sympathetic nervous system, 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol has been shown to have a range of other biochemical and physiological effects. These include an increase in the release of dopamine in the prefrontal cortex, an increase in the expression of brain-derived neurotrophic factor (BDNF), and an increase in the activity of the enzyme protein kinase C (PKC).

Advantages and Limitations for Lab Experiments

One advantage of 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol is its selectivity for the α2A subtype of the α2-adrenergic receptor, which allows for more specific targeting of this receptor subtype. However, one limitation of 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol is its relatively short half-life, which can make it difficult to study its long-term effects in animal models.

Future Directions

There are several future directions for research on 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol. One area of interest is the potential use of 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol in the treatment of other psychiatric disorders, such as schizophrenia and bipolar disorder. Another area of interest is the development of longer-acting formulations of 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol that could be used for chronic treatment. Finally, further investigation is needed to fully understand the mechanism of action of 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol and its effects on various neurotransmitter systems in the brain.
Conclusion
In conclusion, 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol is a synthetic compound that has been extensively studied for its potential therapeutic applications. Its selectivity for the α2A subtype of the α2-adrenergic receptor and its range of biochemical and physiological effects make it a promising candidate for the treatment of drug addiction, depression, and anxiety. However, further research is needed to fully understand its mechanism of action and to develop longer-acting formulations for chronic treatment.

Synthesis Methods

The synthesis of 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol involves a multi-step process that begins with the reaction of 1-(2-phenylethyl)piperidine with 2-methyl-2-heptanol in the presence of a strong base. The resulting product is then treated with acetic anhydride to form the acetate salt of 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol. The final step involves the hydrolysis of the acetate salt to yield the free base of 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol.

Scientific Research Applications

2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol has been extensively studied for its potential therapeutic applications, particularly in the treatment of drug addiction and withdrawal. It has been shown to reduce the severity of withdrawal symptoms in opioid-dependent rats and to decrease drug-seeking behavior in rats trained to self-administer cocaine. 2-methyl-6-{[1-(2-phenylethyl)-4-piperidinyl]amino}-2-heptanol has also been investigated for its potential use in the treatment of depression, anxiety, and post-traumatic stress disorder.